Cas no 351900-35-1 (1-Pentanone, 4,4-dimethyl-1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1-Pentanone, 4,4-dimethyl-1-[4-(trifluoromethyl)phenyl]-
• CAS No: 351900-35-1
• MF: C₁₄H₁₇F₃O
• MW: 258.279394865036
• CID: 1468520
• Update Time: 2024-08-24

1-Pentanone, 4,4-dimethyl-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 4,4-dimethyl-1-[4-(trifluoromethyl)phenyl]-
• 4,4-diMethyl-1-(4-(trifluoroMethyl)phenyl)pentan-1-one
• 4,4-dimethyl-1-(4-α,α,α-trifluoromethylphenyl)-1-pentanone

• Inchi： 1S/C14H17F3O/c1-13(2,3)9-8-12(18)10-4-6-11(7-5-10)14(15,16)17/h4-7H,8-9H2,1-3H3
• InChI Key： LKNIPNPNMWPDME-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1)(=O)CCC(C)(C)C

Computed Properties

• Exact Mass: 258.12321
• Monoisotopic Mass: 258.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±40.0 °C(Predicted)
• PSA: 17.07